Cas no 874289-49-3 (N-Isopropyl 3-borono-4-fluorobenzamide)

N-Isopropyl 3-borono-4-fluorobenzamide structure
874289-49-3 structure
Product Name:N-Isopropyl 3-borono-4-fluorobenzamide
CAS No:874289-49-3
MF:C10H13BFNO3
MW:225.024526357651
MDL:MFCD08235103
CID:709676
PubChem ID:44717605
Update Time:2025-04-19

N-Isopropyl 3-borono-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoro-5-(isopropylcarbamoyl)phenyl)boronic acid
    • 2-Fluoro-5-(isopropylcarbamoyl)benzeneboronic acid
    • (2-Fluoro-5-(isopropylcarbamoyl)-phenyl)boronic acid
    • [2-fluoro-5-(propan-2-ylcarbamoyl)phenyl]boronic acid
    • 2-fluoro-5-(isopropylcarbamoyl)phenylboronic acid
    • Boronic acid,B-[2-fluoro-5-[[(1-methylethyl)amino]carbonyl]phenyl]-
    • N-Isopropyl 3-borono-4-fluorobenzamide
    • (2-Fluoro-5-(isopropylcarbamoyl)phenyl)boronicacid
    • SCHEMBL319208
    • AS-55666
    • W16769
    • FT-0699655
    • MFCD08235103
    • CS-0035463
    • NCRUGKRIPMSQHI-UHFFFAOYSA-N
    • AKOS015833530
    • {2-Fluoro-5-[(propan-2-yl)carbamoyl]phenyl}boronic acid
    • [2-fluoranyl-5-(propan-2-ylcarbamoyl)phenyl]boronic acid
    • A842199
    • DTXSID90660253
    • [2-fluoro-5-[oxo-(propan-2-ylamino)methyl]phenyl]boronic acid
    • 874289-49-3
    • SB80415
    • [2-Fluoro-5-(isopropylcarbamoyl)phenyl]boronic acid
    • MDL： MFCD08235103
    • Inchi： 1S/C10H13BFNO3/c1-6(2)13-10(14)7-3-4-9(12)8(5-7)11(15)16/h3-6,15-16H,1-2H3,(H,13,14)
    • InChI Key： NCRUGKRIPMSQHI-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1B(O)O)C(NC(C)C)=O

Computed Properties

  • Exact Mass: 225.09700
  • Monoisotopic Mass: 225.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • Density: 1.23
  • Melting Point: 200-203
  • Refractive Index: 1.521
  • PSA: 69.56000
  • LogP: 0.03460

N-Isopropyl 3-borono-4-fluorobenzamide Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

N-Isopropyl 3-borono-4-fluorobenzamide Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

N-Isopropyl 3-borono-4-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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(2-Fluoro-5-(isopropylcarbamoyl)phenyl)boronic acid
 874289-49-3 98%
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Apollo Scientific
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Fluorochem
217367-1g
2-Fluoro-5-(isopropylcarbamoyl)phenyl)boronic acid
 874289-49-3 95%
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 ￡150.00 2022-03-01
Fluorochem
217367-5g
2-Fluoro-5-(isopropylcarbamoyl)phenyl)boronic acid
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abcr
AB231668-1 g
2-Fluoro-5-(isopropylcarbamoyl)benzeneboronic acid; 98%
 874289-49-3
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